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Compound of Interest

Compound Name: BMS961

Cat. No.: B15545142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986961 is a potent and selective agonist of the Retinoic Acid Receptor gamma (RARγ), a

nuclear receptor that plays a crucial role in cell differentiation, proliferation, and apoptosis.[1][2]

As a selective agonist, BMS-986961 is a valuable tool for investigating the specific functions of

RARγ in various physiological and pathological processes. Accurate and consistent preparation

of stock solutions is paramount for obtaining reliable and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving BMS-986961 due to its

excellent solubilizing capacity for many organic small molecules.

This document provides a detailed protocol for the preparation, storage, and handling of BMS-

986961 stock solutions in DMSO. Adherence to these guidelines will help ensure the stability

and integrity of the compound, leading to more accurate and reliable experimental outcomes.

Data Presentation
A summary of the key quantitative data for BMS-986961 is presented in the table below for

easy reference.
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Parameter Value Source

Molecular Weight 399.46 g/mol [1]

Solubility in DMSO Soluble to 100 mM [1]

Recommended Stock

Concentration
10 mM - 50 mM General Practice

Storage of Solid Compound Store at +4°C [1]

Storage of DMSO Stock

Solution

-20°C for short-term (up to 1

month) or -80°C for long-term

(up to 6 months)

Signaling Pathway of BMS-986961
BMS-986961 functions as a selective agonist for the Retinoic Acid Receptor gamma (RARγ).

Upon binding, it induces a conformational change in the receptor, leading to the recruitment of

coactivator proteins and the initiation of transcription of target genes. The simplified signaling

pathway is illustrated below.
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Caption: Simplified signaling pathway of BMS-986961 action through RARγ.

Experimental Protocols
Materials

BMS-986961 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the workflow for preparing a BMS-986961 stock solution.
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Workflow for BMS-986961 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing BMS-986961 stock solution.
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Detailed Protocol for Preparing a 10 mM Stock Solution
Preparation: Before opening, centrifuge the vial of BMS-986961 powder to ensure all the

powder is at the bottom of the vial.

Weighing: Carefully weigh out the desired amount of BMS-986961 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, you would weigh out 0.39946 mg of BMS-986961.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 399.46 g/mol = 0.39946 mg

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the BMS-

986961 powder. For the example above, add 100 µL of DMSO.

Mixing: Vortex the solution until the BMS-986961 is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months). Ensure the vials are tightly sealed to prevent the

absorption of water by the DMSO.

Preparation of Working Solutions
To prepare a working solution for your experiment, thaw a single aliquot of the DMSO stock

solution at room temperature. Dilute the stock solution to the desired final concentration in your

cell culture medium or assay buffer. It is crucial to ensure that the final concentration of DMSO

in the working solution is low enough to not affect the experimental system (typically less than

0.1% to 0.5%). Always include a vehicle control (medium or buffer with the same final

concentration of DMSO) in your experiments.
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Troubleshooting
Precipitation upon dilution in aqueous buffer: If the compound precipitates when diluted into

your aqueous experimental medium, try further diluting the DMSO stock solution in DMSO

before adding it to the aqueous medium.

Compound does not fully dissolve in DMSO: If you have difficulty dissolving the compound,

you can try gentle warming (up to 37°C) or brief sonication. Ensure you are not exceeding

the solubility limit of 100 mM.

By following these application notes and protocols, researchers can confidently prepare and

use BMS-986961 stock solutions, contributing to the generation of high-quality and

reproducible data in their studies of RARγ signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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